N-(4-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[4-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C14H13N3O3S2/c1-9-7-13(18)17-12(8-21-14(17)15-9)10-3-5-11(6-4-10)16-22(2,19)20/h3-8,16H,1-2H3
• InChI Key: RJGFMVNXNYZBCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=CSC2=N1)C3=CC=C(C=C3)NS(=O)(=O)C
• Molecular Formula: C14H13N3O3S2
• Molecular Weight: 335.4 g/mol

Description

Thiazolo[3,2-a]pyrimidines are a class of heterocyclic compounds that are structural analogs of biogenic purine bases. They have been the subject of considerable interest due to their wide range of biological activities, including anti-inflammatory, antihypertensive, antiviral, antioxidant, antitumor, anti-HIV, and calcium channel blocking activities.

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines involves various synthetic approaches. One of the most widely known methods is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. Another method involves three-component condensations of ethyl acetoacetate with 1,3-thiazol-2-amine and aromatic aldehydes.

Molecular Structure Analysis

The structure of thiazolo[3,2-a]pyrimidines can be determined using one- and two-dimensional NMR and IR spectroscopy. The 5H-Thiazolo[3,2-a]pyrimidin-3(2H)-one derivatives possess an active methylene group (C2H2) which is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Chemical Reactions Analysis

Thiazolo[3,2-a]pyrimidines can undergo various chemical reactions. For example, the S-alkylated thiouracils undergo only intramolecular cyclization in concentrated H2SO4 at room temperature to give compounds. The reaction mechanism involved nucleophilic attack of the sulfur atom on the electrophilic cationic center with the formation of intermediate product, which underwent [3,3]-Claisen rearrangement.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazolo[3,2-a]pyrimidines can be determined using techniques such as IR spectroscopy and NMR spectroscopy.

Scientific Research Applications

. The structural similarity of the thiazolo [3,2-a]pyrimidine ring system to purine allows for effective binding to biological targets.

Synthesis Methods

Various synthetic approaches to thiazolo [3,2-a]pyrimidine derivatives have been reported. . .

Chemical Properties

The 2-(arylmethylidene)-substituted thiazolo [3,2-a]pyrimidine derivatives exhibit interesting chemical properties. .

Biological Activity

. Their potential as drug candidates is particularly noteworthy.

Crystal Structures

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Conclusion

Mechanism of Action

While the specific mechanism of action for “N-(4-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)methanesulfonamide” is not available, thiazolo[3,2-a]pyrimidines in general are promising scaffolds for the design of new medicines, including anticancer drugs. Their structural similarity to purine may be utilized in the design of structures capable of effectively binding to biological targets.

Future Directions

Thiazolo[3,2-a]pyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines. The thiazolo[3,2-a]pyrimidine moiety can be readily modified by introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and biological target. Therefore, future research may focus on the synthesis of new compounds of this series, including potentially biologically active ones.